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The precise measurement of strontium isotope ratios (87Sr/86Sr) has emerged as a powerful
tool in forensic geology, offering crucial intelligence in determining the geographic origin of a
wide range of materials. This technique leverages the principle that the 87Sr/86Sr ratio in the
environment is determined by the local geology, which is then passed through the food and
water chain into plants, animals, and humans with negligible fractionation.[1][2][3]
Consequently, the isotopic signature of a material can link it to a specific geographic region,
providing invaluable leads in criminal investigations, humanitarian efforts, and counter-
terrorism.

This document provides a detailed overview of the applications of 87Sr/86Sr analysis in
forensic science, complete with experimental protocols for sample preparation and analysis,
and quantitative data from various studies. It is intended for researchers, forensic scientists,
and professionals in drug development and enforcement who are interested in utilizing this
robust geochemical tracer.

Core Principles

The utility of 87Sr/86Sr in provenancing lies in the natural radioactive decay of Rubidium-87
(87Rb) to Strontium-87 (87Sr). The abundance of 87Sr in a rock, and consequently in the
overlying soil and water, is a function of the rock's age and its initial Rb/Sr ratio.[1] Older rocks
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with high Rb/Sr ratios, such as granites, will have higher, more "radiogenic” 87Sr/86Sr ratios,
while younger rocks with low Rb/Sr ratios, like basalts, will have lower, less radiogenic ratios.[4]
This geological variability creates distinct isotopic signatures across different geographic
landscapes.

Because strontium is readily incorporated into biological tissues in place of calcium, the
87Sr/86Sr ratio of an organism reflects the bioavailable strontium in its diet and drinking water.
[5] Crucially, this isotopic ratio is preserved as it moves through the food web, a concept often
summarized as "you are what you eat... and where you ate it."[1]

Applications in Forensic Science

The applications of 87Sr/86Sr analysis in a forensic context are diverse and expanding. Key
areas include:

e Human Provenancing: Analysis of different human tissues can provide a timeline of an
individual's movements. Tooth enamel forms during childhood and does not remodel,
preserving the isotopic signature of an individual's birthplace or early life.[6][7] Bone, hair,
and nails, which are continuously renewed, reflect the diet and location of an individual in the
years leading up to their death.[1][8] This information is critical in identifying unknown victims
and narrowing down search areas.[7][9]

¢ Narcotics Sourcing: The 87Sr/86Sr ratio of illicit drugs, such as heroin and cocaine, can be
traced back to the soil in which the source plants (e.g., opium poppies, coca) were grown.
[10] This allows law enforcement agencies to pinpoint cultivation areas and disrupt trafficking
networks.[11]

e Food and Product Authenticity: Strontium isotope analysis can be used to verify the
geographic origin of agricultural products like wine, coffee, and honey, helping to combat
food fraud.[10][12]

o Trace Evidence Analysis: Soil, dust, and other geological materials found on clothing,
vehicles, or other items can be compared to reference maps of 87Sr/86Sr ratios
("isoscapes") to link a suspect or victim to a specific location.[13]

Experimental Protocols
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The determination of 87Sr/86Sr ratios requires meticulous sample preparation to isolate
strontium from the sample matrix, followed by high-precision analysis using either Thermal
lonization Mass Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS).

Sample Preparation

The following are generalized protocols for common forensic sample types. Specific details
may need to be optimized based on the sample matrix and available laboratory equipment.

1. Human Remains (Teeth and Bones):

e Mechanical Cleaning: Physically remove any adhering soil or soft tissue from the sample
surface using a dental drill or sandblaster.

e Chemical Cleaning: Submerge the sample in a weak acid (e.g., 0.1 M acetic acid) in an
ultrasonic bath to remove diagenetic carbonates. Rinse thoroughly with ultrapure water.

» Dissolution: For tooth enamel, dissolve the powdered sample in nitric acid (HNO3). For
bone, dissolution in a stronger acid mixture may be necessary.

o Strontium Separation: Utilize ion-exchange chromatography with a strontium-specific resin
(e.qg., Sr-Spec™) to isolate Sr from other elements.[14]

2. Soil and Sediments:

e Drying and Sieving: Dry the sample at a low temperature and sieve to obtain a fine,
homogeneous powder.

e Leaching: To analyze the bioavailable strontium, leach the sample with a weak acid (e.g., 1
M ammonium nitrate) to extract strontium adsorbed to mineral surfaces.

» Digestion (for total Sr): For a total rock signature, digest the sample using a combination of
strong acids (e.g., HF, HNO3, HCIO4) in a clean laboratory environment.

o Strontium Separation: As with biological samples, use ion-exchange chromatography to
purify the strontium fraction.
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3. Plant and Organic Materials (including Narcotics):

e Washing and Drying: Thoroughly wash the sample with ultrapure water to remove any
surface contamination and dry to a constant weight.

» Ashing/Digestion: Ash the sample in a muffle furnace to remove organic matter, followed by
dissolution of the ash in nitric acid. Alternatively, a microwave digestion system with a
mixture of nitric acid and hydrogen peroxide can be used.

e Strontium Separation: Isolate strontium using ion-exchange chromatography.

Mass Spectrometry Analysis

1. Thermal lonization Mass Spectrometry (TIMS):

o Filament Loading: Load the purified strontium sample onto a degassed rhenium (Re)
filament.[14][15]

e Analysis: The filament is heated in the mass spectrometer's source, causing the strontium to
ionize. The ions are then accelerated and separated by mass in a magnetic field.

o Data Acquisition: Measure the ion beams of the different strontium isotopes simultaneously
using multiple collectors. The 87Sr/86Sr ratio is calculated after correction for mass
fractionation using the stable 88Sr/86Sr ratio.[15]

2. Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS):

o Sample Introduction: Introduce the purified strontium solution into an argon plasma, which
atomizes and ionizes the sample.

e Analysis: The ion beam is introduced into the mass spectrometer and the isotopes are
separated by a magnetic sector.

o Data Acquisition: Similar to TIMS, multiple Faraday cups are used to simultaneously
measure the ion beams of the strontium isotopes. Corrections for instrumental mass bias are
applied.[16][17]
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Data Presentation

The following table summarizes typical 87Sr/86Sr ratios for various materials relevant to
forensic investigations. It is important to note that these are representative ranges, and the
actual values for a specific location will depend on the local geology.

Typical 87Sr/86Sr Geographic/Geolog

Sample Type Material .
Range ical Context
Reflects childhood
] location; highly
Human Remains Tooth Enamel 0.704 - 0.730+

variable depending on

underlying geology.

Represents an
Bone (Cortical) 0.706 - 0.725+ average of the last
~10-20 years of life.

Reflects diet and
Hair Variable location over the

period of hair growth.

Represents the
Soils Leachable Fraction 0.705 - 0.750+ bioavailable strontium

for plant uptake.

Reflects the
Bulk Soil/Rock 0.703 - 0.800+ underlying bedrock
geology.

Correlates with the
Narcotics Heroin (Opium) 0.707 - 0.720+ soil 87Sr/86Sr of the
poppy cultivation area.

Correlates with the
Cocaine 0.705 - 0.715+ soil 87Sr/86Sr of the

coca cultivation area.

] Reflects the geology
Food & Beverages Wine 0.706 - 0.712+ ]
of the vineyard.[10]
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Visualization of Workflows and Concepts

Field/Crime Scene

Sample Collection
(e.g., Human Remains, Soil, Narcotics)

Laboratorvy Analysis

Sample Preparation
(Cleaning, Dissolution)

:

Strontium Separation
(lon-Exchange Chromatography)

'

Mass Spectrometry
(TIMS or MC-ICP-MS)

;

87Sr/86Sr Ratio
Measurement

Data Interpretation

Comparison with
Reference Isoscape Data

:

Geographic Sourcing/
Provenancing

;

Forensic Report

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b083252?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Caption: Experimental workflow for 87Sr/86Sr analysis in forensic geology.
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Caption: The biogeochemical pathway of strontium from bedrock to forensic samples.
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Conclusion

The application of 87Sr/86Sr isotope analysis provides a powerful and scientifically robust
method for provenancing in forensic investigations. By carefully following established protocols
for sample collection, preparation, and analysis, forensic scientists can generate high-quality
data that can be used to link individuals and evidence to specific geographic locations. The
continued development of analytical techniques and the expansion of global 87Sr/86Sr
iIsoscape databases will further enhance the utility of this valuable tool in the pursuit of justice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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